N-({[2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]amino}carbonothioyl)benzamide

• IUPAC Name: N-[(2-naphthalen-1-ylbenzotriazol-5-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C24H17N5OS/c30-23(17-8-2-1-3-9-17)26-24(31)25-18-13-14-20-21(15-18)28-29(27-20)22-12-6-10-16-7-4-5-11-19(16)22/h1-15H,(H2,25,26,30,31)
• InChI Key: KQOMTGABMPEEQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC3=NN(N=C3C=C2)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C24H17N5OS
• Molecular Weight: 423.5 g/mol

Description

N-({[2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]amino}carbonothioyl)benzamide, commonly referred to as BTA-NB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

BTA-NB works by absorbing light and transferring the absorbed energy to molecular oxygen, leading to the production of ROS. These ROS can then cause oxidative damage to cells and tissues, which can be exploited for therapeutic purposes.
Biochemical and physiological effects:
BTA-NB has been shown to induce oxidative stress and cell death in cancer cells, making it a potential candidate for cancer therapy. It has also been studied for its antioxidant properties, which may have applications in the treatment of oxidative stress-related diseases such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using BTA-NB in lab experiments is its high sensitivity and specificity for detecting ROS. However, its use is limited by its potential toxicity and the need for specialized equipment for measuring fluorescence.

Future Directions

For research on BTA-NB include investigating its potential use in other areas such as imaging and sensing, as well as developing new derivatives with improved properties such as increased solubility and reduced toxicity. Additionally, further studies are needed to fully understand the mechanism of action of BTA-NB and its potential applications in various fields.

Scientific Research Applications

BTA-NB has been used in various scientific research applications, including as a fluorescent probe for detecting and measuring the concentration of reactive oxygen species (ROS) in cells and tissues. It has also been studied for its potential use in photodynamic therapy, a treatment that uses light to activate a photosensitizer to produce ROS and kill cancer cells.